Cas no 1232432-17-5 (3,4-Diamino-5-fluoropyridine)

• Product Name: 3,4-Diamino-5-fluoropyridine
• CAS No: 1232432-17-5
• MF: C₅H₆FN₃
• MW: 127.119643688202
• CID: 2854387
• Update Time: 2025-05-19

3,4-Diamino-5-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 3,4-Diamino-5-fluoropyridine
• 5-fluoropyridine-3,4-diamine

• Inchi： 1S/C5H6FN3/c6-3-1-9-2-4(7)5(3)8/h1-2H,7H2,(H2,8,9)
• InChI Key： YJYSBVMCRWXDFP-UHFFFAOYSA-N
• SMILES： FC1=CN=CC(=C1N)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 98.2
• Topological Polar Surface Area: 64.9

Additional information on 3,4-Diamino-5-fluoropyridine

3,4-Diamino-5-fluoropyridine (CAS No. 1232432-17-5): A Versatile Building Block in Modern Organic Synthesis

3,4-Diamino-5-fluoropyridine (CAS No. 1232432-17-5) is a highly specialized heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry, agrochemicals, and materials science. Its unique structural features, including the presence of both amino groups and a fluorine atom, make it a valuable intermediate for the synthesis of complex molecules. This article delves into the properties, applications, and recent advancements related to this compound, while addressing common queries from researchers and industry professionals.

The fluoropyridine scaffold is a cornerstone in modern drug discovery due to its ability to modulate pharmacokinetic properties. 3,4-Diamino-5-fluoropyridine stands out as a key intermediate for designing kinase inhibitors, antibacterial agents, and fluorescent dyes. Its CAS No. 1232432-17-5 is frequently searched in academic databases and chemical supplier catalogs, reflecting its growing demand. Recent studies highlight its role in the development of targeted therapies, particularly in oncology and infectious diseases, aligning with the current focus on precision medicine.

One of the most searched questions about 3,4-Diamino-5-fluoropyridine revolves around its synthetic routes. Researchers often inquire about efficient purification methods or scalable production techniques. Optimized protocols for its synthesis often involve palladium-catalyzed cross-coupling or nucleophilic aromatic substitution, which are hot topics in organic chemistry forums. Additionally, its solubility in polar solvents and stability under acidic conditions are frequently discussed, as these properties are critical for downstream applications.

In the realm of agrochemicals, 3,4-Diamino-5-fluoropyridine has shown promise as a precursor for crop protection agents. Its fluorine moiety enhances the bioavailability of derived compounds, a feature highly sought after in pesticide development. This aligns with the global push for sustainable agriculture, where researchers are exploring eco-friendly alternatives to traditional chemicals. The compound’s low toxicity profile (when handled properly) further bolsters its appeal in this sector.

From a materials science perspective, this compound is a building block for organic electronic materials. Its ability to form hydrogen bonds and π-stacking interactions makes it suitable for designing conductive polymers or light-emitting diodes (LEDs). With the rise of flexible electronics and wearable technology, the demand for such specialized intermediates is expected to grow exponentially.

For those searching "3,4-Diamino-5-fluoropyridine supplier" or "CAS 1232432-17-5 price", it’s worth noting that availability varies by region due to supply chain dynamics. However, reputable suppliers often provide technical data sheets (TDS) and certificates of analysis (CoA) to ensure quality compliance. Storage recommendations typically emphasize cool, dry conditions to prevent degradation, a detail frequently overlooked by first-time users.

In conclusion, 3,4-Diamino-5-fluoropyridine (CAS No. 1232432-17-5) is a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and advanced materials. Its unique chemical properties and versatile reactivity ensure its continued relevance in cutting-edge research. As the scientific community increasingly prioritizes green chemistry and efficient synthesis, this compound is poised to play a pivotal role in future innovations.